Cas no 96197-36-3 (1-Phenyl-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic Acid)

• Product Name: 1-Phenyl-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic Acid
• CAS No: 96197-36-3
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• MDL: MFCD08444490
• CID: 800132
• PubChem ID: 16227382
• Update Time: 2025-04-19

1-Phenyl-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopentapyrazolecarboxylicacid, 1,4,5,6-tetrahydro-1-phenyl-
• 1-PHENYL-1,4,5,6-TETRAHYDROCYCLOPENTA[C]PYRAZOLE-3-CARBOXYLIC ACID
• 1-phenyl-5,6-dihydro-4H-cyclopenta[c]pyrazole-3-carboxylic acid
• CS-0242969
• Z217165580
• NS-02903
• 96197-36-3
• MFCD08444490
• SCHEMBL20604173
• CHEMBL4126440
• DTXSID60585409
• AKOS009102339
• 1-phenyl-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid
• EN300-25737
• 1-PHENYL-1,4,5,6-TETRAHYDROCYCLOPENTA[C]PYRAZOLE-3-CARBOXYLICACID
• 1-PHENYL-4H,5H,6H-CYCLOPENTA[C]PYRAZOLE-3-CARBOXYLIC ACID
• G54984
• 1-Phenyl-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic Acid

• MDL： MFCD08444490
• Inchi： 1S/C13H12N2O2/c16-13(17)12-10-7-4-8-11(10)15(14-12)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H,16,17)
• InChI Key： GLJYJHLGZYJNJK-UHFFFAOYSA-N
• SMILES： OC(C1C2CCCC=2N(C2C=CC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 228.089877630g/mol
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 428.9°Cat760mmHg
• Flash Point: 213.2°C
• Refractive Index: 1.689